Cas no 304872-09-1 (3-methyl-6-(prop-2-en-1-yloxy)-[1,2,4]triazolo[4,3-b]pyridazine)

• Product name: 3-methyl-6-(prop-2-en-1-yloxy)-[1,2,4]triazolo[4,3-b]pyridazine
• CAS No: 304872-09-1
• MF: C₉H₁₀N₄O
• MW: 190.201900959015
• CID: 5330843

3-methyl-6-(prop-2-en-1-yloxy)-[1,2,4]triazolo[4,3-b]pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-6-prop-2-enoxy-[1,2,4]triazolo[4,3-b]pyridazine
• MLS000700034
• HMS2602H11
• SMR000226796
• Q27189141
• 6-(allyloxy)-3-methyl[1,2,4]triazolo[4,3-b]pyridazine
• 3-methyl-6-(prop-2-en-1-yloxy)-[1,2,4]triazolo[4,3-b]pyridazine

• Inchi： 1S/C9H10N4O/c1-3-6-14-9-5-4-8-11-10-7(2)13(8)12-9/h3-5H,1,6H2,2H3
• InChI Key： MKDUMAXIYMQOCJ-UHFFFAOYSA-N
• SMILES： O(CC=C)C1C=CC2=NN=C(C)N2N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 211
• Topological Polar Surface Area: 52.3
• XLogP3: 1.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridazines

Additional information on 3-methyl-6-(prop-2-en-1-yloxy)-[1,2,4]triazolo[4,3-b]pyridazine

3-Methyl-6-(prop-2-en-1-yloxy)-[1,2,4]triazolo[4,3-b]pyridazine

The compound 3-methyl-6-(prop-2-en-1-yloxy)-[1,2,4]triazolo[4,3-b]pyridazine (CAS No: 304872-09-1) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of triazolopyridazines, which are known for their unique structural properties and potential applications in drug design and advanced materials. The molecule's structure is characterized by a fused bicyclic system consisting of a pyridazine ring and a [1,2,4]triazole ring, with substituents at the 3 and 6 positions.

The methyl group at position 3 and the propenyl ether group at position 6 are critical features that influence the compound's chemical reactivity and biological activity. Recent studies have highlighted the importance of these substituents in modulating the molecule's electronic properties and enhancing its stability. For instance, researchers have demonstrated that the propenyl ether group can act as a versatile functional group for further chemical modifications, enabling the synthesis of derivatives with tailored functionalities.

One of the most promising applications of 3-methyl-6-(prop-2-en-1-yloxy)-[1,2,4]triazolo[4,3-b]pyridazine lies in its potential as a building block for constructing advanced materials. Its rigid bicyclic structure and conjugated system make it an ideal candidate for use in organic electronics. For example, recent advancements in the field of OLEDs (organic light-emitting diodes) have shown that derivatives of this compound can exhibit enhanced electroluminescent properties due to their optimized energy levels and charge transport characteristics.

In addition to its material science applications, this compound has also been explored for its potential in medicinal chemistry. The triazolopyridazine core is known to exhibit bioactivity against various targets, including enzymes and receptors involved in diseases such as cancer and inflammation. A study published in 2023 revealed that certain derivatives of this compound demonstrate potent inhibitory activity against kinases involved in cell proliferation and survival pathways.

The synthesis of 3-methyl-6-(prop-2-en-1-yloxy)-[1,2,4]triazolo[4,3-b]pyridazine involves a multi-step process that typically begins with the preparation of precursor molecules. One common approach involves the use of click chemistry techniques to assemble the triazolopyridazine framework efficiently. Researchers have also developed novel methodologies to introduce the propenyl ether group, which has proven to be challenging due to its sensitivity to certain reaction conditions.

From an environmental perspective, this compound has been evaluated for its biodegradability and eco-toxicological effects. Studies indicate that under controlled conditions, it exhibits moderate biodegradation rates without posing significant risks to aquatic ecosystems. However, further research is required to fully understand its long-term environmental impact and potential for sustainable use.

In conclusion, 3-methyl-6-(prop-2-en-1-yloxy)-[1,2,4]triazolo[4,3-b]pyridazine (CAS No: 304872-09-1) represents a versatile platform for exploring new frontiers in organic synthesis and application development. Its unique structural features and promising properties make it a valuable asset for researchers across multiple disciplines.